Cas no 900007-57-0 (6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one)

6-Ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a thioether linkage at the 2-position, enhancing reactivity and enabling further functionalization. The ethyl and isobutyl substituents contribute to its lipophilicity, which may improve membrane permeability in biological systems. This compound serves as a versatile intermediate in heterocyclic synthesis, particularly for developing analogs with modified pharmacological or pesticidal properties. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. Researchers may explore its utility in designing enzyme inhibitors or bioactive molecules due to its pyrimidinone core, a scaffold prevalent in medicinal chemistry.

6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one structure

900007-57-0 structure

Product name:6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one

CAS No:900007-57-0

MF:C₁₁H₁₈N₂OS

MW:226.338421344757

CID:6621264

PubChem ID:135561497

6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- F2716-0311
- 6-ethyl-2-(isopentylthio)pyrimidin-4(3H)-one
- 4-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-6-one
- 900007-57-0
- AKOS024268807
- 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one
- Inchi： 1S/C11H18N2OS/c1-4-9-7-10(14)13-11(12-9)15-6-5-8(2)3/h7-8H,4-6H2,1-3H3,(H,12,13,14)
- InChI Key： PRAOSGQFKYTIGR-UHFFFAOYSA-N
- SMILES： C1(SCCC(C)C)NC(CC)=CC(=O)N=1

Computed Properties

Exact Mass: 226.11398438g/mol
Monoisotopic Mass: 226.11398438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 66.8Å²

6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2716-0311-15mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	15mg	$133.5	2023-11-21
Life Chemicals	F2716-0311-2mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	2mg	$88.5	2023-11-21
Life Chemicals	F2716-0311-5mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	5mg	$103.5	2023-11-21
Life Chemicals	F2716-0311-40mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	40mg	$210.0	2023-11-21
Life Chemicals	F2716-0311-100mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	100mg	$372.0	2023-11-21
Life Chemicals	F2716-0311-4mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	4mg	$99.0	2023-11-21
Life Chemicals	F2716-0311-5μmol	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	5μmol	$94.5	2023-11-21
Life Chemicals	F2716-0311-20μmol	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	20μmol	$118.5	2023-11-21
Life Chemicals	F2716-0311-20mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	20mg	$148.5	2023-11-21
Life Chemicals	F2716-0311-50mg	6-ethyl-2-[(3-methylbutyl)sulfanyl]-3,4-dihydropyrimidin-4-one	900007-57-0	90%+	50mg	$240.0	2023-11-21

6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one Related Literature

1. Back matter

Phys. Chem. Chem. Phys., 2013,15, 3671-3682
2. Bridge-substituted calix[4]arenes: syntheses, conformations and application†

Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
3. Branched polyethylenimine-functionalized carbon dots as sensitive and selective fluorescent probes for N-acetylcysteine via an off–on mechanism†

Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
4. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†

Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
5. Calix[4]arene-cholic acid conjugates: a new class of efficient synthetic ionophores†

Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356

Additional information on 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one

Comprehensive Overview of 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one (CAS No. 900007-57-0)

In the realm of organic chemistry and pharmaceutical research, 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one (CAS No. 900007-57-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrimidin-4-one core, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework, featuring an ethyl group at the 6-position and a 3-methylbutylsulfanyl moiety at the 2-position, offers a versatile platform for chemical modifications and biological evaluations.

The synthesis of 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized protocols to achieve high yields and purity, which are critical for downstream applications. The compound's stability under various conditions makes it a reliable candidate for further derivatization. Recent studies highlight its potential as a scaffold for developing enzyme inhibitors or receptor modulators, aligning with the growing demand for targeted therapeutics in modern medicine.

One of the trending topics in chemical research is the exploration of sulfur-containing heterocycles, and 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one fits perfectly into this category. The sulfanyl group in its structure is known to enhance binding affinity to biological targets, a feature highly sought after in drug discovery. This aligns with frequent searches on platforms like Google and PubMed, where terms such as "sulfur in drug design" and "heterocyclic compounds in medicine" are increasingly popular. The compound's potential role in addressing oxidative stress-related conditions is another area of active investigation, resonating with the public's growing health consciousness.

From an industrial perspective, 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one is also being evaluated for its utility in material science. Its ability to form stable complexes with metals opens doors for applications in catalysis and sensor development. This versatility is particularly relevant in the context of sustainable chemistry, a hot topic in both academic and industrial circles. Questions like "how to improve catalytic efficiency" or "green chemistry solutions" often dominate search engine queries, and this compound's properties offer promising answers.

In summary, 6-ethyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one (CAS No. 900007-57-0) represents a multifaceted compound with broad applicability. Its structural features, combined with emerging research trends, position it as a valuable entity in both pharmaceutical and material sciences. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology today.